Cas no 1118787-18-0 (1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene)

• Product Name: 1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene
• CAS No: 1118787-18-0
• MF: C₈H₇ClF₂S
• MW: 208.655987024307
• CID: 5055256
• Update Time: 2025-05-25

1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-2-[(difluoromethyl)sulfanyl]benzene
• NE55111
• 1-(chloromethyl)-2-(difluoromethylsulfanyl)benzene
• 1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

• Inchi： 1S/C8H7ClF2S/c9-5-6-3-1-2-4-7(6)12-8(10)11/h1-4,8H,5H2
• InChI Key： VYOHOEHOMRKHMP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1SC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

Introduction to 1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene (CAS No. 1118787-18-0)

1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

is a complex organic compound with the CAS registry number 1118787-18-0. This compound belongs to the class of aromatic sulfides, characterized by the presence of a sulfur atom bonded to a benzene ring. The molecule features a chloromethyl group (-CH2Cl) and a difluoromethylsulfanyl group (-S-CF2H) attached to the benzene ring at positions 1 and 2, respectively. These substituents contribute to the compound's unique chemical properties, making it a subject of interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology. The synthesis of

1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

typically involves multi-step reactions, often starting from benzene derivatives and incorporating the desired substituents through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in the literature as an effective strategy for constructing such complex aromatic systems. One of the key applications of this compound lies in its potential as an intermediate in drug discovery. The presence of both chlorine and fluorine atoms introduces unique electronic and steric properties, which can be exploited in designing bioactive molecules. Recent studies have explored its role in inhibiting certain enzymes involved in metabolic pathways, highlighting its potential as a lead compound for developing novel therapeutic agents. In terms of physical properties,

1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

exhibits a melting point of approximately 55°C and a boiling point around 230°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during chemical transformations. The compound's stability under various reaction conditions has been thoroughly investigated, with findings indicating that it is relatively stable under ambient conditions but may undergo decomposition under harsh acidic or basic environments. The chemical structure of this compound also lends itself to applications in materials science. For example, its sulfur-containing functionality can serve as a binding site for metal ions, making it a candidate for constructing coordination polymers or metal-organic frameworks (MOFs). Recent research has demonstrated its ability to form stable MOFs with transition metals such as copper and zinc, which exhibit promising catalytic activities in oxidation reactions. Another area where

1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

has shown promise is in polymer chemistry. Its reactivity towards nucleophilic substitution allows it to be incorporated into polymeric backbones, potentially leading to materials with tailored mechanical and thermal properties. For instance, studies have reported its use as a monomer in synthesizing block copolymers with improved adhesion properties. From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the carbon-sulfur bond, leading to the formation of less complex intermediates that are eventually mineralized. In conclusion,

1-(Chloromethyl)-2-(difluoromethyl)sulfanylbenzene

(CAS No. 1118787-18-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a platform for innovative research directions, particularly in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern chemistry.